Cas no 22265-08-3 (5alpha-Androstan-17alpha-ol, acetate)

• Product Name: 5alpha-Androstan-17alpha-ol, acetate
• CAS No: 22265-08-3
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 2657356
• Update Time: 2023-08-06

5alpha-Androstan-17alpha-ol, acetate Chemical and Physical Properties

Names and Identifiers

• 5α-Androstan-17α-ol acetate
• QRRJQHVSHGOFLL-VTZQMFNYSA-N
• 17.alpha.-Acetoxy-5.alpha.-androstane
• 5alpha-Androstan-17alpha-ol, acetate

• Inchi： 1S/C21H34O2/c1-14(22)23-19-10-9-17-16-8-7-15-6-4-5-12-20(15,2)18(16)11-13-21(17,19)3/h15-19H,4-13H2,1-3H3/t15-,16+,17+,18+,19-,20+,21+/m1/s1
• InChI Key： QRRJQHVSHGOFLL-VTZQMFNYSA-N
• SMILES： O(C(C)=O)[C@@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCCC[C@@H]3CC[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 6.5
• Topological Polar Surface Area: 26.3